Cas no 31431-19-3 (4-benzoyl-2-nitroaniline)

4-benzoyl-2-nitroaniline Properties

Names and Identifiers

• (4-Amino-3-nitrophenyl)(phenyl)methanone
• (4-Amino-3-nitrophenyl)phenylmethanone
• 4-Amino-3-nitrobenzophenone
• 2-nitro-4-benzoylaniline
• 3-nitro-4-aminobenzophenone
• 4-Amino-3-nitro-benzophenon
• 4-benzoyl-2-nitroaniline
• E56P3N5XX3
• (4-amino-3-nitrophenyl)-phenylmethanone
• CS-0156568
• 31431-19-3
• AC-13767
• SCHEMBL144666
• EINECS 250-631-2
• F0902-7620
• (4-amino-3-nitrophenyl)phenyl-methanone
• (4-Amino-3-nitrophenyl)(phenyl)methanone #
• SR-01000596936
• AKOS000120616
• NS00029094
• W-106902
• DTXSID70185358
• SR-01000596936-1
• MFCD00007154
• Methanone, (4-amino-3-nitrophenyl)phenyl-
• SY049403
• D88461
• 2-ACETAMINDO-2-(7-CHLOROINDOL-3-YLMETHYL)PROPANEDIOICACIDDIMETHYLESTER
• 4-amino-3-nitroben-zophenone
• A820850
• 4-Amino-3-Nitro Benzophenone
• Cambridge id 5181737
• AS-11955
• FT-0617504
• UNII-E56P3N5XX3
• AB00074965-01
• A1644
• DB-295153
• DTXCID80107849
• DB-048034
• +Expand

• MDL： MFCD00007154
• InChIKey： NGOOFAMQPUEDJM-UHFFFAOYSA-N
• Inchi： 1S/C13H10N2O3/c14-11-7-6-10(8-12(11)15(17)18)13(16)9-4-2-1-3-5-9/h1-8H,14H2
• SMILES： O=C(C1=CC=C(N)C([N+]([O-])=O)=C1)C2=CC=CC=C2
• BRN： 2216543

Computed Properties

• Exact Mass: 242.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 242.069142
• Heavy Atom Count: 18
• Complexity: 321
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 88.9

Experimental Properties

• LogP: 3.51240
• PSA: 88.91000
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: 10 mg/L (20 ºC)
• Boiling Point: 449.7°C at 760 mmHg
• Melting Point: 141°C(lit.)
• Flash Point: 225.8 °C
• Color/Form: Powder
• Solubility: Insoluble in water
• Density: 1.2480 (rough estimate)

4-benzoyl-2-nitroaniline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning

4-benzoyl-2-nitroaniline Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides